Cas no 1507326-79-5 (3-Methyl-3-(6-methylpyridin-3-yl)butanoic acid)
3-Methyl-3-(6-methylpyridin-3-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1831238
- 3-methyl-3-(6-methylpyridin-3-yl)butanoic acid
- 1507326-79-5
- AKOS019573078
- 3-Methyl-3-(6-methylpyridin-3-yl)butanoic acid
-
- Inchi: 1S/C11H15NO2/c1-8-4-5-9(7-12-8)11(2,3)6-10(13)14/h4-5,7H,6H2,1-3H3,(H,13,14)
- InChI Key: OSOSPEKBOFDPEF-UHFFFAOYSA-N
- SMILES: OC(CC(C)(C)C1C=NC(C)=CC=1)=O
Computed Properties
- Exact Mass: 193.110278721g/mol
- Monoisotopic Mass: 193.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 50.2Ų
3-Methyl-3-(6-methylpyridin-3-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1831238-0.05g |
3-methyl-3-(6-methylpyridin-3-yl)butanoic acid |
1507326-79-5 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1831238-0.1g |
3-methyl-3-(6-methylpyridin-3-yl)butanoic acid |
1507326-79-5 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1831238-0.25g |
3-methyl-3-(6-methylpyridin-3-yl)butanoic acid |
1507326-79-5 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1831238-0.5g |
3-methyl-3-(6-methylpyridin-3-yl)butanoic acid |
1507326-79-5 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1831238-1.0g |
3-methyl-3-(6-methylpyridin-3-yl)butanoic acid |
1507326-79-5 | 1g |
$1500.0 | 2023-06-01 | ||
| Enamine | EN300-1831238-2.5g |
3-methyl-3-(6-methylpyridin-3-yl)butanoic acid |
1507326-79-5 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-1831238-5.0g |
3-methyl-3-(6-methylpyridin-3-yl)butanoic acid |
1507326-79-5 | 5g |
$4349.0 | 2023-06-01 | ||
| Enamine | EN300-1831238-10.0g |
3-methyl-3-(6-methylpyridin-3-yl)butanoic acid |
1507326-79-5 | 10g |
$6450.0 | 2023-06-01 | ||
| Enamine | EN300-1831238-1g |
3-methyl-3-(6-methylpyridin-3-yl)butanoic acid |
1507326-79-5 | 1g |
$986.0 | 2023-09-19 | ||
| Enamine | EN300-1831238-5g |
3-methyl-3-(6-methylpyridin-3-yl)butanoic acid |
1507326-79-5 | 5g |
$2858.0 | 2023-09-19 |
3-Methyl-3-(6-methylpyridin-3-yl)butanoic acid Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 3-Methyl-3-(6-methylpyridin-3-yl)butanoic acid
Professional Introduction to 3-Methyl-3-(6-methylpyridin-3-yl)butanoic Acid (CAS No. 1507326-79-5)
3-Methyl-3-(6-methylpyridin-3-yl)butanoic acid, identified by its CAS number 1507326-79-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural uniqueness of 3-Methyl-3-(6-methylpyridin-3-yl)butanoic acid lies in its combination of a butanoic acid moiety with a substituted pyridine ring, making it a promising candidate for further investigation in drug discovery and development.
The chemical structure of 3-Methyl-3-(6-methylpyridin-3-yl)butanoic acid consists of a four-carbon chain terminated by a carboxylic acid group, with a methyl group at the third carbon position. This chain is linked to a pyridine ring that bears a methyl group at the sixth position and another methyl group at the third position of the ring. Such structural features contribute to the compound's potential interactions with biological targets, including enzymes and receptors, which are critical for modulating various physiological processes.
In recent years, there has been growing interest in pyridine-based compounds due to their role as key pharmacophores in numerous drugs used to treat conditions such as inflammation, pain, and neurological disorders. The presence of both the carboxylic acid and pyridine moieties in 3-Methyl-3-(6-methylpyridin-3-yl)butanoic acid suggests that it may exhibit multiple modes of action, enhancing its therapeutic potential. For instance, the carboxylic acid group can participate in hydrogen bonding interactions, while the pyridine ring can engage in hydrophobic and π-stacking interactions with biological targets.
One of the most compelling aspects of 3-Methyl-3-(6-methylpyridin-3-yl)butanoic acid is its potential as a scaffold for designing novel therapeutic agents. Researchers have been exploring its derivatives to develop compounds with improved pharmacokinetic properties and enhanced efficacy. For example, modifications to the substituents on the pyridine ring or the length of the butanoic acid chain can significantly alter the compound's biological activity. This flexibility makes it an attractive platform for medicinal chemists seeking to develop new drugs.
The synthesis of 3-Methyl-3-(6-methylpyridin-3-yl)butanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate acetylides and ketones, followed by functional group transformations such as hydrolysis or oxidation. The use of advanced synthetic techniques, such as catalytic hydrogenation or transition metal-catalyzed cross-coupling reactions, can further refine the process and improve the overall efficiency.
In terms of biological activity, preliminary studies on 3-Methyl-3-(6-methylpyridin-3-yl)butanoic acid have revealed promising results in several in vitro assays. These studies have indicated that the compound may possess anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Additionally, its ability to interact with specific enzymes has led researchers to investigate its potential as an analgesic agent. The exact mechanisms through which it exerts these effects are still under investigation but are likely related to its unique structural features.
The pharmaceutical industry has been particularly interested in developing small molecule inhibitors targeting enzymes involved in inflammatory pathways. Given its structural similarities to known bioactive compounds, 3-Methyl-3-(6-methylpyridin-3-yl)butanoic acid could serve as a lead compound for further optimization into a potent anti-inflammatory drug. Its ability to modulate enzyme activity without significant off-target effects would be highly desirable in drug development.
Beyond its therapeutic applications, 3-Methyl-3-(6-methylpyridin-3-yl)butanoic acid also holds promise in other areas of research. For instance, it could be used as an intermediate in the synthesis of more complex organic molecules or as a ligand in coordination chemistry studies. The versatility of this compound makes it valuable not only for drug discovery but also for fundamental chemical research.
The latest advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 3-Methyl-3-(6-methylpyridin-3-yl)butanoic acid with greater accuracy before conducting expensive wet lab experiments. Molecular docking simulations and virtual screening techniques have been particularly useful in identifying potential binding interactions between this compound and target proteins. These computational methods have significantly accelerated the drug discovery process and have helped prioritize compounds for further experimental validation.
In conclusion, 3-Methyl-3-(6-methylpyridin-3-yl)butanoic acid (CAS No. 1507326-79) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of a butanoic acid moiety and a substituted pyridine ring makes it an attractive scaffold for developing novel therapeutic agents. Preliminary studies have suggested its utility as an anti-inflammatory and analgesic agent, although further research is needed to fully elucidate its mechanisms of action and optimize its pharmacological properties.
1507326-79-5 (3-Methyl-3-(6-methylpyridin-3-yl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)